Cas no 130753-04-7 (5'-Thymidylic acid,3'-azido-3'-deoxy-, dipropyl ester (9CI))

5'-Thymidylic acid,3'-azido-3'-deoxy-, dipropyl ester (9CI) structure
130753-04-7 structure
Product Name:5'-Thymidylic acid,3'-azido-3'-deoxy-, dipropyl ester (9CI)
CAS No:130753-04-7
MF:C16H26N5O7P
MW:431.380704402924
CID:179668
PubChem ID:452564
Update Time:2025-04-19

5'-Thymidylic acid,3'-azido-3'-deoxy-, dipropyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5'-Thymidylic acid,3'-azido-3'-deoxy-, dipropyl ester (9CI)
    • [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dipropyl phosphate
    • DTXSID70156725
    • 3'-Azidothymidine-5'-dipropyl phosphate
    • [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl dipropyl phosphate
    • 130753-04-7
    • 5'-diPrPO4 AZT
    • 5'-Thymidylic acid, 3'-azido-3'-deoxy-, dipropyl ester
    • Inchi: 1S/C16H26N5O7P/c1-4-6-25-29(24,26-7-5-2)27-10-13-12(19-20-17)8-14(28-13)21-9-11(3)15(22)18-16(21)23/h9,12-14H,4-8,10H2,1-3H3,(H,18,22,23)/t12-,13+,14+/m0/s1
    • InChI Key: DGDLYXYFBAJJJY-BFHYXJOUSA-N
    • SMILES: P(=O)(OCCC)(OCCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 431.15718
  • Monoisotopic Mass: 431.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 11
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 152.16
  • LogP: 2.65436
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